Efavirenz Pent-3-ene-1-yne (cis/trans Mixture)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Efavirenz Pent-3-ene-1-yne (cis/trans Mixture) is a compound with the molecular formula C14H9ClF3NO2 and a molecular weight of 315.67 g/mol . It is a derivative of Efavirenz, an antiviral and antiretroviral agent used primarily in the treatment of HIV . This compound is characterized by the presence of both cis and trans isomers, which can influence its chemical properties and biological activity .
Preparation Methods
The synthesis of Efavirenz Pent-3-ene-1-yne (cis/trans Mixture) involves several steps, starting from the appropriate precursors. The reaction conditions often involve the use of catalysts and specific temperature controls to ensure the desired isomeric mixture is obtained . Industrial production methods may vary, but they generally follow similar principles, with optimization for large-scale synthesis .
Chemical Reactions Analysis
Efavirenz Pent-3-ene-1-yne (cis/trans Mixture) undergoes various chemical reactions, including:
Common reagents and conditions used in these reactions include catalysts, specific solvents, and controlled temperatures to achieve the desired products . The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
Efavirenz Pent-3-ene-1-yne (cis/trans Mixture) has several scientific research applications:
Mechanism of Action
The mechanism of action of Efavirenz Pent-3-ene-1-yne (cis/trans Mixture) involves its interaction with specific molecular targets, such as the reverse transcriptase enzyme in HIV . By binding to this enzyme, the compound inhibits its activity, preventing the replication of the virus . The pathways involved include the inhibition of viral DNA synthesis and the disruption of viral replication cycles .
Comparison with Similar Compounds
Efavirenz Pent-3-ene-1-yne (cis/trans Mixture) can be compared with other similar compounds, such as:
Delavirdine: Similar to Efavirenz, but with distinct pharmacological characteristics and clinical applications.
The uniqueness of Efavirenz Pent-3-ene-1-yne (cis/trans Mixture) lies in its specific isomeric composition and its potential for use in various research and therapeutic contexts .
Properties
Molecular Formula |
C14H9ClF3NO2 |
---|---|
Molecular Weight |
315.67 g/mol |
IUPAC Name |
(4S)-6-chloro-4-[(E)-pent-3-en-1-ynyl]-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one |
InChI |
InChI=1S/C14H9ClF3NO2/c1-2-3-4-7-13(14(16,17)18)10-8-9(15)5-6-11(10)19-12(20)21-13/h2-3,5-6,8H,1H3,(H,19,20)/b3-2+/t13-/m0/s1 |
InChI Key |
PUGODPXGSGWWOT-IBUXWKBASA-N |
Isomeric SMILES |
C/C=C/C#C[C@]1(C2=C(C=CC(=C2)Cl)NC(=O)O1)C(F)(F)F |
Canonical SMILES |
CC=CC#CC1(C2=C(C=CC(=C2)Cl)NC(=O)O1)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.